Cas no 1114872-20-6 (6-fluoro-4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione)

• Product Name: 6-fluoro-4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• CAS No: 1114872-20-6
• MF: C₂₃H₁₈FNO₄S
• MW: 423.456728458405
• CID: 5343346
• Update Time: 2025-09-27

6-fluoro-4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione Chemical and Physical Properties

Names and Identifiers

• [6-fluoro-4-(3-methoxyphenyl)-1,1-dioxido-4H-1,4-benzothiazin-2-yl](4-methylphenyl)methanone
• 6-fluoro-4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione
• (6-fluoro-4-(3-methoxyphenyl)-1,1-dioxido-4H-benzo[b][1,4]thiazin-2-yl)(p-tolyl)methanone
• [6-fluoro-4-(3-methoxyphenyl)-1,1-dioxo-1lambda6,4-benzothiazin-2-yl]-(4-methylphenyl)methanone

• Inchi： 1S/C23H18FNO4S/c1-15-6-8-16(9-7-15)23(26)22-14-25(18-4-3-5-19(13-18)29-2)20-12-17(24)10-11-21(20)30(22,27)28/h3-14H,1-2H3
• InChI Key： NSWPJINURQXVMW-UHFFFAOYSA-N
• SMILES： S1(C(C(C2C=CC(C)=CC=2)=O)=CN(C2C=CC=C(C=2)OC)C2C=C(C=CC1=2)F)(=O)=O

Computed Properties

• Exact Mass: 423.094
• Monoisotopic Mass: 423.094
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 769
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.6
• Topological Polar Surface Area: 72.1

Additional information on 6-fluoro-4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione

Comprehensive Analysis of 6-fluoro-4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114872-20-6)

The compound 6-fluoro-4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114872-20-6) is a structurally complex and pharmacologically significant molecule. Its unique benzothiazine core, combined with fluoro and methoxyphenyl substituents, makes it a subject of interest in medicinal chemistry and drug discovery. Researchers are increasingly focusing on its potential applications in targeting enzyme inhibition and receptor modulation, aligning with current trends in precision medicine and small-molecule therapeutics.

One of the key features of this compound is its sulfone group (-SO2-), which enhances its stability and bioavailability. This structural attribute is particularly relevant in the context of drug design, where sulfone-containing compounds are known for their diverse biological activities. The presence of a 4-methylbenzoyl moiety further contributes to its lipophilicity, a critical factor in blood-brain barrier penetration—a hot topic in neuropharmacology research.

In recent years, the scientific community has shown growing interest in fluorinated compounds due to their ability to improve metabolic stability and binding affinity. The 6-fluoro substitution in this molecule positions it as a promising candidate for kinase inhibitor development, a field that has gained traction with the rise of targeted cancer therapies. Questions like "How do fluorinated compounds enhance drug efficacy?" or "What are the latest advances in benzothiazine derivatives?" are frequently searched, reflecting the demand for deeper insights into such molecules.

The 3-methoxyphenyl group in this compound also warrants attention. Methoxy-substituted aromatics are often associated with antioxidant and anti-inflammatory properties, making them valuable in neurodegenerative disease research. This aligns with the increasing public interest in brain health and cognitive longevity, as evidenced by search trends around terms like "natural vs. synthetic neuroprotectants" and "small molecules for Alzheimer's."

From a synthetic chemistry perspective, the preparation of 6-fluoro-4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione involves multi-step reactions, including cyclization and selective fluorination. These processes are often optimized for green chemistry principles, a trending topic in sustainable pharmaceutical manufacturing. Researchers and industry professionals frequently search for "eco-friendly synthesis methods for heterocycles" or "scalable routes to fluorinated benzothiazines," highlighting the need for innovative approaches.

In summary, 6-fluoro-4-(3-methoxyphenyl)-2-(4-methylbenzoyl)-4H-1lambda6,4-benzothiazine-1,1-dione (CAS No. 1114872-20-6) represents a versatile scaffold with broad potential in drug discovery and chemical biology. Its structural features address contemporary challenges in medicinal chemistry, while its applications resonate with current research priorities such as kinase-targeted therapies and neuroprotection. As the scientific community continues to explore its properties, this compound is poised to contribute significantly to advancing small-molecule therapeutics.